Cas no 26511-30-8 (N,N,N-trimethyl-2-(nitrooxy)ethanaminium nitrate)

• Product Name: N,N,N-trimethyl-2-(nitrooxy)ethanaminium nitrate
• CAS No: 26511-30-8
• MF: C₅H₁₃N₃O₆
• MW: 211.173221349716
• CID: 1427500
• PubChem ID: 213504
• Update Time: 2025-04-20

N,N,N-trimethyl-2-(nitrooxy)ethanaminium nitrate Chemical and Physical Properties

Names and Identifiers

• N,N,N-trimethyl-2-(nitrooxy)ethanaminium nitrate
• trimethyl(2-nitrooxyethyl)azanium,nitrate
• DTXSID10181091
• Ethanaminium, N,N,N-trimethyl-2-(nitrooxy)-, nitrate
• 26511-30-8
• Choline nitrate (ester), nitrate
• Nitrocholinnitrat [German]
• Nitrocholinnitrat

• Inchi： 1S/C5H13N2O3.NO3/c1-7(2,3)4-5-10-6(8)9;2-1(3)4/h4-5H2,1-3H3;/q+1;-1
• InChI Key： RXVRVHXVPWFBOJ-UHFFFAOYSA-N
• SMILES： O(CC[N+](C)(C)C)[N+](=O)[O-].[O-][N+](=O)[O-]

Computed Properties

• Exact Mass: 211.08049
• Monoisotopic Mass: 211.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.57